Cas no 1806761-75-0 (6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile
• CAS No: 1806761-75-0
• MF: C₇H₅F₂N₃
• MW: 169.131507635117
• CID: 6154301
• PubChem ID: 130094586
• Update Time: 2025-06-13

6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1806761-75-0
• 6-amino-2-(difluoromethyl)pyridine-3-carbonitrile
• EN300-7949431
• 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C7H5F2N3/c8-7(9)6-4(3-10)1-2-5(11)12-6/h1-2,7H,(H2,11,12)
• InChI Key： PVUAFEMDMHHSSN-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(N)N=1)F

Computed Properties

• Exact Mass: 169.04515350g/mol
• Monoisotopic Mass: 169.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7Ų

Additional information on 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile

Introduction to 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile (CAS No. 1806761-75-0)

6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile (CAS No. 1806761-75-0) is a highly versatile and significant intermediate in modern pharmaceutical and chemical synthesis. This compound, characterized by its pyridine core substituted with an amino group, a difluoromethyl moiety, and a nitrile group, has garnered considerable attention due to its utility in the development of novel bioactive molecules. The structural features of this compound contribute to its unique reactivity and binding properties, making it a valuable building block in medicinal chemistry.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in drug design to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, the incorporation of fluorinated aromatic systems has become a cornerstone in the optimization of small-molecule drugs, and 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile exemplifies this trend. Its applications span across various therapeutic areas, including oncology, immunology, and central nervous system disorders.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have developed efficient protocols for its preparation, leveraging catalytic processes that minimize byproduct formation and maximize yield. These innovations have not only streamlined the synthesis of 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile but also opened new avenues for its derivative synthesis. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at the pyridine ring, expanding its synthetic utility.

In the realm of drug discovery, 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile has been utilized as a key scaffold in the design of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the substituents on the pyridine ring, researchers have generated libraries of compounds that exhibit potent inhibitory activity against specific kinases. Notably, derivatives of this compound have shown promising results in preclinical studies, demonstrating efficacy in tumor models and highlighting their potential as lead candidates for further development.

The carbonitrile group in 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile also plays a pivotal role in its chemical behavior. The electrophilic nature of the nitrile group allows for nucleophilic addition reactions, enabling the introduction of additional functional moieties through mechanisms such as cyanation or hydrolysis. This reactivity has been exploited to synthesize complex molecules with tailored properties for biological activity. Additionally, the nitrile group can participate in cycloaddition reactions, further broadening the synthetic possibilities of this intermediate.

Computational studies have complemented experimental efforts to elucidate the structural and electronic properties of 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile. Molecular modeling techniques have been employed to predict binding modes with target proteins and to guide the optimization of lead compounds. These computational approaches have revealed insights into how subtle modifications at the pyridine ring can influence binding affinity and selectivity. Such findings are instrumental in rational drug design and have accelerated the discovery pipeline for novel therapeutics.

The pharmaceutical industry has recognized the importance of intermediates like 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile due to their cost-effectiveness and scalability. Large-scale production facilities have been established to meet the demand for these key building blocks, ensuring that researchers worldwide can access them for their synthetic endeavors. Moreover, green chemistry principles have been integrated into manufacturing processes to minimize environmental impact while maintaining high yields and purity standards.

Looking ahead, the future prospects for 6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile are promising. Ongoing research aims to explore new synthetic routes that enhance efficiency and sustainability. Additionally, investigations into its applications beyond traditional pharmaceuticals are being pursued. For example, its potential use in agrochemicals as a precursor for bioactive compounds is an emerging area of interest. The adaptability of this compound underscores its significance as a multifunctional intermediate in chemical synthesis.

In conclusion,6-Amino-2-(difluoromethyl)pyridine-3-carbonitrile (CAS No. 1806761-75-0) represents a cornerstone in modern drug discovery and chemical synthesis. Its unique structural features enable diverse applications across multiple therapeutic domains, while recent advancements continue to expand its utility. As research progresses，this compound will undoubtedly remain at the forefront of innovation，contributing to breakthroughs in medicine and beyond.